Cas no 460044-25-1 (2-(tert-Butylamino)nicotinic acid)

2-(tert-Butylamino)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a tert-butylamino group at the 2-position. This structural configuration imparts unique reactivity and functional properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its tert-butylamino moiety enhances steric and electronic effects, which can influence selectivity in coupling reactions or serve as a directing group in further derivatization. The carboxylic acid functionality allows for versatile transformations, including esterification or amidation. The compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and hydrogen-bonding capacity contribute to optimized pharmacokinetic profiles. High purity grades ensure consistent performance in research and industrial applications.

2-(tert-Butylamino)nicotinic acid structure

460044-25-1 structure

Product Name:2-(tert-Butylamino)nicotinic acid

CAS No:460044-25-1

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

MDL:MFCD03119363

CID:1020709

PubChem ID:14739440

Update Time:2025-06-07

2-(tert-Butylamino)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2-(tert-Butylamino)nicotinic acid
- 3-Pyridinecarboxylicacid,2-[(1,1-dimethylethyl)amino]-(9CI)
- AG-L-56355
- AGN-PC-002DNT
- CTK7I9824
- KB-184600
- MolPort-004-366-846
- Oprea1_714916
- 2-(TERT-BUTYLAMINO)NICOTINICACID
- 460044-25-1
- SCHEMBL15635803
- SB53922
- AKOS000213602
- DTXSID50563458
- RGZQIUDTUICWNF-UHFFFAOYSA-N
- 2-(tert-butylamino)pyridine-3-carboxylic acid
- MDL： MFCD03119363
- Inchi： 1S/C10H14N2O2/c1-10(2,3)12-8-7(9(13)14)5-4-6-11-8/h4-6H,1-3H3,(H,11,12)(H,13,14)
- InChI Key： RGZQIUDTUICWNF-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CN=C1NC(C)(C)C)=O

Computed Properties

Exact Mass: 194.105527694g/mol
Monoisotopic Mass: 194.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 62.2Å²

2-(tert-Butylamino)nicotinic acid Security Information

HazardClass：IRRITANT

2-(tert-Butylamino)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	052894-2.500g	2-(tert-Butylamino)nicotinic acid	460044-25-1		2.500g	5331.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	052894-500mg	2-(tert-Butylamino)nicotinic acid	460044-25-1		500mg	1754.0CNY	2021-07-06
Chemenu	CM371390-1g	2-(tert-Butylamino)nicotinic acid	460044-25-1	95%+	1g	$160	2022-06-11
Matrix Scientific	052894-2.500g	2-(tert-Butylamino)nicotinic acid	460044-25-1		2.500g	$328.00	2023-09-09
Matrix Scientific	052894-500mg	2-(tert-Butylamino)nicotinic acid	460044-25-1		500mg	$108.00	2023-09-09
Alichem	A029205990-5g	2-(tert-Butylamino)nicotinic acid	460044-25-1	95%	5g	$524.16	2023-09-01
TRC	B900513-5mg	2-(tert-Butylamino)nicotinic Acid	460044-25-1		5mg	$ 50.00	2022-06-06
TRC	B900513-10mg	2-(tert-Butylamino)nicotinic Acid	460044-25-1		10mg	$ 65.00	2022-06-06
TRC	B900513-50mg	2-(tert-Butylamino)nicotinic Acid	460044-25-1		50mg	$ 135.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651793-5g	2-(Tert-butylamino)nicotinic acid	460044-25-1	98%	5g	￥4970.00	2024-05-12